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Compound of Interest

Compound Name: Maleimide-C10-NHS ester

Cat. No.: B1588067 Get Quote

Essential Safety and Handling Guide for Maleimide-
C10-NHS Ester
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Maleimide-C10-NHS ester. The following procedural

guidance is designed to ensure safe operational handling and disposal of this bifunctional

crosslinking agent.

Chemical and Physical Properties
Maleimide-C10-NHS ester is a white to off-white solid used as an alkyl/ether-based PROTAC

linker.[1][2] It is a moisture-sensitive compound.[3]

Property Value

CAS Number 87981-04-2

Molecular Formula C₁₉H₂₆N₂O₆

Molecular Weight 378.42 g/mol [2][4][5]

Appearance White to off-white solid[1][2]

Purity ≥98%[5]
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Storage and Stability
Proper storage is critical to maintain the reactivity of Maleimide-C10-NHS ester.

Condition Duration

Powder at -20°C 3 years[1][2]

In solvent at -80°C 6 months[1][2]

In solvent at -20°C 1 month[1][2]

Note: The compound is moisture-sensitive.[3] Store with a desiccant and allow the vial to

equilibrate to room temperature before opening to prevent condensation.[3][6] Solutions should

be prepared fresh; do not store the reagent in solution for extended periods.[3][6]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A risk assessment should be conducted before handling Maleimide-C10-NHS ester to ensure

all potential hazards are identified and mitigated.

Engineering Controls
Ventilation: All handling of the solid compound and preparation of solutions should be

performed in a certified chemical fume hood or a ventilated balance enclosure to minimize

inhalation exposure.

Work Area: Designate a specific area for handling this compound. The work surface should

be lined with absorbent, disposable bench paper.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Maleimide-C10-NHS ester:
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PPE Component Specification Purpose

Gloves
Double-gloving with powder-

free nitrile gloves.

Prevents skin contact. The

outer glove should be removed

immediately after handling the

compound.

Eye Protection

Chemical safety goggles with

side shields or a full-face

shield.

Protects eyes from dust and

potential splashes.

Lab Coat

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter may be

required if handling large

quantities or if there is a risk of

aerosolization outside of a

containment system.

Prevents inhalation of fine

powder particles.

Step-by-Step Handling Protocol
Preparation:

Ensure the designated handling area in the chemical fume hood is clean and prepared

with disposable bench paper.

Assemble all necessary equipment and reagents (e.g., solvent, vials, pipettes, vortexer).

Allow the vial of Maleimide-C10-NHS ester to warm to room temperature before opening.

[3][6]

Donning PPE:

Put on the lab coat, ensuring it is fully fastened.

Don the inner pair of nitrile gloves.
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Put on chemical safety goggles.

Don the outer pair of nitrile gloves, ensuring the cuffs of the lab coat are tucked into the

outer gloves.

Weighing and Reconstitution:

Carefully open the vial inside the chemical fume hood.

Weigh the desired amount of the compound using a tared weigh boat.

To reconstitute, add the appropriate solvent (e.g., anhydrous DMSO or DMF) to the vial

containing the compound.[1][3] The NHS-ester is not readily soluble in aqueous buffers.[3]

Close the vial and vortex until the solid is completely dissolved.

Experimental Use:

Perform the reaction in a closed system where possible.

The NHS ester group reacts with primary amines at a pH of 7-9, while the maleimide

group reacts with sulfhydryl groups at a pH of 6.5-7.5.[3]

In aqueous solutions, the NHS ester is susceptible to hydrolysis, a reaction that increases

with pH.[3]

Post-Handling:

Decontaminate any non-disposable equipment that came into contact with the compound.

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Disposal Plan
All waste generated from handling Maleimide-C10-NHS ester must be treated as hazardous

chemical waste.

Solid Waste:
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Dispose of used weigh boats, pipette tips, and contaminated bench paper in a designated

hazardous waste container.

Place the outer pair of gloves in this container before leaving the work area.

Liquid Waste:

Collect all solutions containing Maleimide-C10-NHS ester in a clearly labeled, sealed

hazardous waste container.

Do not pour any of this chemical down the drain.

PPE Disposal:

The disposable lab coat and inner gloves should be removed and placed in the hazardous

waste container upon completion of the work.

Waste Pickup:

Follow your institution's guidelines for the disposal of hazardous chemical waste. Ensure

the waste container is properly labeled with the contents.

Experimental Workflow and Safety Procedures
The following diagram illustrates the key steps for safely handling Maleimide-C10-NHS ester.
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Workflow for Handling Maleimide-C10-NHS Ester

1. Preparation

2. Don PPE

3. Chemical Handling (in Fume Hood)

4. Decontamination & Disposal

5. Doff PPE

Prepare Fume Hood

Gather Materials

Warm Reagent to RT

Don Lab Gown

Don Inner Gloves

Don Goggles

Don Outer Gloves

Weigh Compound

Reconstitute in Solvent

Perform Experiment

Decontaminate Equipment

Dispose of Hazardous Waste

Clean Work Area

Remove Outer Gloves

Remove Gown

Remove Goggles

Remove Inner Gloves

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for Maleimide-C10-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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